Cas no 2229372-60-3 (1-1-(quinoxalin-2-yl)cyclopropylethan-1-ol)

• Product Name: 1-1-(quinoxalin-2-yl)cyclopropylethan-1-ol
• CAS No: 2229372-60-3
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• CID: 5882007
• PubChem ID: 165975560
• Update Time: 2025-10-18

1-1-(quinoxalin-2-yl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(quinoxalin-2-yl)cyclopropylethan-1-ol
• 1-[1-(quinoxalin-2-yl)cyclopropyl]ethan-1-ol
• EN300-1822139
• 2229372-60-3

• Inchi： 1S/C13H14N2O/c1-9(16)13(6-7-13)12-8-14-10-4-2-3-5-11(10)15-12/h2-5,8-9,16H,6-7H2,1H3
• InChI Key： ZIRNCFGJHWJVBD-UHFFFAOYSA-N
• SMILES： OC(C)C1(C2C=NC3C=CC=CC=3N=2)CC1

Computed Properties

• Exact Mass: 214.110613074g/mol
• Monoisotopic Mass: 214.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46Ų

Additional information on 1-1-(quinoxalin-2-yl)cyclopropylethan-1-ol

Comprehensive Overview of 1-1-(quinoxalin-2-yl)cyclopropylethan-1-ol (CAS No. 2229372-60-3): Properties, Applications, and Research Insights

In the rapidly evolving field of organic chemistry and pharmaceutical research, 1-1-(quinoxalin-2-yl)cyclopropylethan-1-ol (CAS No. 2229372-60-3) has emerged as a compound of significant interest. This quinoxaline-derived molecule, characterized by its unique cyclopropyl and hydroxyl functional groups, offers a versatile scaffold for drug discovery and material science applications. Researchers and industry professionals are increasingly exploring its potential due to its structural novelty and bioactivity profile.

The compound's molecular structure combines a quinoxaline core with a cyclopropyl ring, a combination that has shown promise in modulating biological targets. Recent studies highlight its relevance in addressing contemporary challenges such as antimicrobial resistance and neurodegenerative diseases, topics frequently searched in scientific databases. Its hydrogen-bonding capacity and steric properties make it particularly valuable for designing small-molecule inhibitors and catalytic ligands.

From a synthetic chemistry perspective, 1-1-(quinoxalin-2-yl)cyclopropylethan-1-ol exemplifies modern green chemistry principles. Its preparation often involves atom-economical cyclopropanation reactions, aligning with the pharmaceutical industry's push toward sustainable synthesis. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), a critical parameter for researchers investigating structure-activity relationships (SAR).

In drug development circles, this compound has gained attention for its potential kinase modulation properties. Preliminary data suggests interactions with protein kinases involved in cellular signaling pathways—a hot topic in cancer research forums. However, unlike conventional kinase inhibitors, its cyclopropyl moiety may offer improved metabolic stability, addressing a common limitation in oral drug formulations.

The material science community has also explored 2229372-60-3 for its photophysical properties. Its quinoxaline component exhibits interesting electron-accepting behavior, making it a candidate for organic electronics applications. This aligns with growing interest in flexible electronics and OLED materials, as evidenced by search trends in patent databases.

Quality control protocols for 1-1-(quinoxalin-2-yl)cyclopropylethan-1-ol emphasize chiral purity assessment, given the compound's stereogenic center. Advanced techniques like chiral HPLC ensure batch-to-batch consistency, particularly important for pharmaceutical intermediates. Storage recommendations typically suggest inert atmosphere conditions to preserve the hydroxyl group's reactivity.

Recent patent literature reveals innovative applications of this compound in bioconjugation chemistry. Its cyclopropyl ring can participate in ring-opening reactions under controlled conditions, enabling the creation of biocompatible linkers for antibody-drug conjugates (ADCs)—a rapidly growing segment in targeted cancer therapies.

Environmental fate studies indicate that 2229372-60-3 demonstrates favorable biodegradation profiles compared to similar aromatic compounds. This eco-toxicological advantage responds to increasing regulatory focus on green pharmaceuticals, a frequently searched topic among environmental chemists.

In computational chemistry, the compound serves as a valuable case study for molecular docking simulations. Its balanced lipophilicity (LogP ~2.1) and polar surface area make it an ideal subject for investigating blood-brain barrier penetration—a key consideration in CNS drug development.

The scientific community continues to explore 1-1-(quinoxalin-2-yl)cyclopropylethan-1-ol's potential through high-throughput screening initiatives. Its presence in several commercial screening libraries underscores its importance as a pharmacophore building block. Future research directions may explore its crystal engineering potential or applications in metal-organic frameworks (MOFs).